Cas no 27828-71-3 (5-hydroxypyridine-3-carboxylic acid)

• Product Name: 5-hydroxypyridine-3-carboxylic acid
• CAS No: 27828-71-3
• MF: C₆H₅NO₃
• MW: 139.108801603317
• MDL: MFCD00129117
• CID: 53224
• PubChem ID: 329760526
• Update Time: 2025-06-27

5-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxynicotinic acid
• 5-hydroxy-3-pyridinecarboxylicaci
• 5-hydroxy-nicotinicaci
• 3-PYRIDINECARBOXYLIC ACID, 5-HYDROXY
• 5-HYDROXYPYRIDINE-3-CARBOXYLIC ACID
• 3-PYRIDINECARBOXYLIC ACID,5-HYDROXY-
• 3-carboxy-5-hydroxypyridine
• 5-Hydroxy-3-pyridinecarboxylic acid
• 5-Hydroxy-nicotinic acid
• 5-Hydroxy-nicotinsaeure
• 3-Pyridinecarboxylic acid, 5-hydroxy-
• 5-hydroxy nicotinic acid
• NICOTINIC ACID, 5-HYDROXY-
• 5-hydroxynicotinicacid
• 5HN
• PubChem2415
• Oprea1_058796
• Oprea1_193943
• KSC202E8T
• 5-hydroxypyridinium-3-carbo
• 5-hydroxypyridine-3-carboxylic acid

• MDL： MFCD00129117
• Inchi： 1S/C6H5NO3/c8-5-1-4(6(9)10)2-7-3-5/h1-3,8H,(H,9,10)
• InChI Key： ATTDCVLRGFEHEO-UHFFFAOYSA-N
• SMILES： OC1=CN=CC(C(=O)O)=C1
• BRN： 0115847

Computed Properties

• Exact Mass: 139.02700
• Monoisotopic Mass: 139.026943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.485
• Melting Point: 299°C(lit.)
• Boiling Point: 519.3°C at 760 mmHg
• Flash Point: 267.9℃
• PSA: 70.42000
• LogP: 0.48540
• Solubility: Not determined

5-hydroxypyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• RTECS：QT1757500
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters